2-[(4-bromobenzoyl)oxy]-1H-isoindole-1,3(2H)-dione

• IUPAC Name: (1,3-dioxoisoindol-2-yl) 4-bromobenzoate
• InChI: InChI=1S/C15H8BrNO4/c16-10-7-5-9(6-8-10)15(20)21-17-13(18)11-3-1-2-4-12(11)14(17)19/h1-8H
• InChI Key: KECWZZBVSLEWKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)OC(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C15H8BrNO4
• Molecular Weight: 346.13 g/mol

Description

2-[(4-bromobenzoyl)oxy]-1H-isoindole-1,3(2H)-dione, commonly known as BBID, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BBID is a derivative of isoindoline-1,3-dione, which is a well-known scaffold for the development of biologically active compounds.

Mechanism of Action

The mechanism of action of BBID is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. BBID has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
BBID has been shown to have various biochemical and physiological effects. In vitro studies have shown that BBID can inhibit the proliferation of cancer cells and induce apoptosis. It has also been shown to inhibit the production of pro-inflammatory cytokines and chemokines. In vivo studies have shown that BBID can reduce inflammation and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of BBID is its high yield and purity, which makes it suitable for use in various lab experiments. BBID is also relatively stable and can be stored for extended periods without significant degradation. However, one limitation of BBID is its low solubility in water, which can make it challenging to work with in aqueous solutions.

Future Directions

There are several future directions for the study of BBID. One potential direction is the development of BBID derivatives with improved activity and selectivity. Another direction is the study of BBID in combination with other drugs or therapies to enhance its therapeutic potential. Additionally, the use of BBID in the development of new materials with unique properties is an area of active research.

Synthesis Methods

The synthesis of BBID involves the reaction of 4-bromobenzoyl chloride with isoindoline-1,3-dione in the presence of a base such as pyridine or triethylamine. The reaction yields BBID as a white solid with a high yield and purity.

Scientific Research Applications

BBID has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, BBID has been shown to exhibit anti-inflammatory, anti-tumor, and anti-viral activities. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.